Cas no 1806983-70-9 (3-Cyano-2-(difluoromethyl)-6-methoxy-4-nitropyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-6-methoxy-4-nitropyridine
• CAS No: 1806983-70-9
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4876537
• Update Time: 2025-05-20

3-Cyano-2-(difluoromethyl)-6-methoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-6-methoxy-4-nitropyridine

• Inchi： 1S/C8H5F2N3O3/c1-16-6-2-5(13(14)15)4(3-11)7(12-6)8(9)10/h2,8H,1H3
• InChI Key： FAJQEKMSJACMMB-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=C(N=1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.4
• Topological Polar Surface Area: 91.7

Additional information on 3-Cyano-2-(difluoromethyl)-6-methoxy-4-nitropyridine

3-Cyano-2-(difluoromethyl)-6-methoxy-4-nitropyridine: A Comprehensive Overview

3-Cyano-2-(difluoromethyl)-6-methoxy-4-nitropyridine (CAS No. 1806983-70-9) is a versatile compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This article provides a detailed overview of the compound, highlighting its chemical structure, synthesis methods, applications, and recent research advancements.

Chemical Structure and Properties

3-Cyano-2-(difluoromethyl)-6-methoxy-4-nitropyridine is a substituted pyridine derivative characterized by its unique functional groups. The molecule features a cyano group at the 3-position, a difluoromethyl group at the 2-position, a methoxy group at the 6-position, and a nitro group at the 4-position. These substituents contribute to the compound's distinct physical and chemical properties, making it an attractive candidate for various applications.

The presence of the cyano group imparts strong electron-withdrawing properties, enhancing the compound's reactivity and stability. The difluoromethyl group further increases the molecule's lipophilicity and metabolic stability, which are crucial for drug development. The methoxy group adds polarity and can influence solubility and binding affinity. The nitro group introduces additional reactivity and can be reduced to an amino group under appropriate conditions.

Synthesis Methods

The synthesis of 3-Cyano-2-(difluoromethyl)-6-methoxy-4-nitropyridine has been extensively studied in recent years. One common approach involves the reaction of 2-chloro-3-cyano-6-methoxypyridine with difluoromethyl chloride in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, yielding the desired product with high yield and purity.

Another method involves the sequential functionalization of 2-chloro-3-cyano-6-methoxypyridine. First, the chloro group is replaced with a difluoromethyl group using difluoromethyl chloride. Subsequently, nitration of the pyridine ring is achieved using nitric acid or other nitrating agents. This multi-step process allows for fine control over the substitution pattern and can be optimized for large-scale production.

Applications in Pharmaceuticals

3-Cyano-2-(difluoromethyl)-6-methoxy-4-nitropyridine has shown promise in pharmaceutical research due to its unique combination of functional groups. One notable application is in the development of novel anti-inflammatory agents. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.

In addition to anti-inflammatory properties, 3-Cyano-2-(difluoromethyl)-6-methoxy-4-nitropyridine has been explored as a potential antiviral agent. Research has shown that certain derivatives can effectively inhibit viral replication by targeting specific viral enzymes or disrupting viral entry into host cells. These findings open up new avenues for the development of antiviral therapies against emerging pathogens.

Applications in Agrochemicals

The unique chemical structure of 3-Cyano-2-(difluoromethyl)-6-methoxy-4-nitropyridine also makes it an attractive candidate for agrochemical applications. Studies have shown that this compound and its derivatives exhibit strong herbicidal activity against a wide range of weeds. The combination of lipophilicity and metabolic stability provided by the difluoromethyl group enhances the compound's effectiveness in controlling weed growth.

Furthermore, research has demonstrated that certain derivatives of 3-Cyano-2-(difluoromethyl)-6-methoxy-4-nitropyridine possess insecticidal properties. These compounds can effectively control various insect pests by disrupting their nervous systems or interfering with essential physiological processes. This dual functionality as both a herbicide and an insecticide makes it a valuable tool in integrated pest management strategies.

Recent Research Advancements

The ongoing research on 3-Cyano-2-(difluoromethyl)-6-methoxy-4-nitropyridine continues to uncover new applications and improve our understanding of its properties. Recent studies have focused on optimizing synthetic routes to enhance yield and purity while reducing environmental impact. For example, green chemistry approaches have been explored to develop more sustainable synthesis methods using environmentally friendly solvents and catalysts.

In addition to synthetic improvements, researchers are investigating the biological mechanisms underlying the compound's activity. Advanced techniques such as molecular docking studies and enzyme assays are being employed to elucidate how specific functional groups contribute to biological effects. These insights are crucial for rational drug design and optimization.

Conclusion

3-Cyano-2-(difluoromethyl)-6-methoxy-4-nitropyridine (CAS No. 1806983-70-9) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure endows it with desirable properties such as high reactivity, metabolic stability, and dual functionality as both an anti-inflammatory agent and an antiviral agent in pharmaceuticals, as well as herbicidal and insecticidal properties in agrochemicals.

Ongoing research continues to expand our knowledge of this compound's applications and improve synthetic methods for large-scale production. As new findings emerge, it is likely that 3-Cyano-2-(difluoromethyl)-6-methoxy-4-nitropyridine will play an increasingly important role in addressing global health and agricultural challenges.